7-Methoxy-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 7-methoxy-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole
• InChI: InChI=1S/C11H13N3O/c1-15-8-3-4-9-10(7-8)14-6-2-5-12-11(14)13-9/h3-4,7H,2,5-6H2,1H3,(H,12,13)
• InChI Key: PYSFPJJJYJZNEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C3N2CCCN3

Description

4-methoxy-1,8,10-triazatricyclo[7400(2),?]trideca-2,4,6,8-tetraene is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraene typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

4-methoxy-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 4-methoxy-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraene involves its interaction with molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to specific biological effects. The pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1,8,10-triazatricyclo[7.4.0.0(2),7]trideca-2,4,6,8-tetraene
• 11-Methyl-1,8,10-triazatricyclo[7.4.0.0(2),7]trideca-2,4,6,8-tetraene

Uniqueness

4-methoxy-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraene is unique due to its methoxy functional group, which can influence its chemical reactivity and biological activity. This functional group may enhance its solubility and interaction with specific molecular targets, making it distinct from other similar compounds.